Cas no 85187-50-4 (2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate)
85187-50-4 structure
Product Name:2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate
CAS No:85187-50-4
MF:C14H20O4
MW:252.306204795837
CID:887294
PubChem ID:44150272
Update Time:2025-04-19
2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate
- 4,4,7a-trimethyl-5,8,11,11a-tetrahydro-3H-2,6-benzodioxonine-1,7-dione
- 4,4,7a-Trimethyl-4,5,7a,8,11,11a-hexahydro-3H-2,6-benzodioxonine-1,7-dione
- EINECS 286-141-0
- DTXSID501005652
- 85187-50-4
-
- Inchi: 1S/C14H20O4/c1-13(2)8-17-11(15)10-6-4-5-7-14(10,3)12(16)18-9-13/h4-5,10H,6-9H2,1-3H3
- InChI Key: KTUZUPSQYOXSOR-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)COC(C2CC=CCC2(C1=O)C)=O
Computed Properties
- Exact Mass: 252.136
- Monoisotopic Mass: 252.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 2.4
Experimental Properties
- Boiling Point: 592.5°C at 760 mmHg
- Flash Point: 197.4°C
2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
85187-50-4 (2,2-dimethylpropane-1,3-diyl methylcyclohex-4-ene-1,2-dicarboxylate) Related Products
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